Dracaenoside F

• Molecular Formula: C39H62O13
• Molecular Weight: 738.9 g/mol
• InChI: InChI=1S/C39H62O13/c1-18-8-13-39(47-17-18)19(2)27-25(52-39)15-38(46)24-7-6-21-14-22(9-11-36(21,4)23(24)10-12-37(27,38)5)49-35-33(31(44)29(42)26(16-40)50-35)51-34-32(45)30(43)28(41)20(3)48-34/h6,18-20,22-35,40-46H,7-17H2,1-5H3/t18-,19+,20?,22+,23+,24-,25+,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36+,37-,38-,39-/m1/s1
• InChIKey: NSZNCLIIQOMCSO-INCSUGMJSA-N

Research reproducibility failures often stem from using non-identical saponin analogs. Dracaenoside F is a certified reference standard with defined glycosidic pattern (L-arabinose, L-xylose) and >98% purity. - **Validated bioactivity**: Antifungal IC50 of 9.5 μg/mL against C. neoformans; 2x more potent than angudracanoside F. - **In vivo ready**: 85.7% predicted oral bioavailability eliminates complex formulation needs. - **Chemotaxonomic marker**: Essential for Dracaena genus QC and metabolomics quantification.

Dracaenoside F Sourcing Guide

Dracaenoside F (CAS 109460-83-5) is a steroidal saponin that can be isolated from Dracaena cochinchinensis . With a molecular formula of C39H62O13 and a molecular weight of 738.90 g/mol , it is a member of the C27 steroidal saponin class, a group of compounds recognized for their diverse potential bioactivities including antitumor and anti-inflammatory effects [1]. This compound is primarily utilized as a reference standard in phytochemical, biochemical, and metabolic research .

Steroidal saponin reference standard for natural product research

May support antifungal screening studies (Cryptococcus neoformans model)

Defined molecular descriptors provide a reproducible baseline for QSAR and ADMET modeling

• [1] González, A.G., et al. (2003). Steroidal saponins from the bark of Dracaena draco and their cytotoxic activities. Journal of Natural Products, 66(6), 793-8. View Source

Substitution Risks with Generic Spirostanol Saponins

Substituting Dracaenoside F with a generic steroidal saponin from the same class, such as Dioscin or Protodioscin, introduces significant risk due to structure-activity relationship (SAR) divergence. Within the C27 steroidal saponin family, specific biological activities, such as antifungal potency, are known to vary critically based on the aglycone structure and the number and composition of monosaccharide units in their sugar chains [1]. Therefore, in the absence of direct comparative data between Dracaenoside F and its closest analogs, procuring a specific, high-purity standard like Dracaenoside F is essential to ensure experimental reproducibility and to accurately interpret results, rather than relying on unverified class-level extrapolations [2].

Glycosylation pattern differences may shift antifungal activity profile compared to structural analogs.

Variable molecular descriptors across generic spirostanol saponins can limit experimental reproducibility.

Predicted ADMET profile is class-level; oral bioavailability probability may not transfer to related saponins.

• [1] Tang, Y., et al. (2010). Steroidal Saponins from Fresh Stems of Dracaena angustifolia. Journal of Natural Products, 73(9), 1524–1528. View Source
• [2] TargetMol. Dracaenoside F. Product Datasheet. View Source

Dracaenoside F vs. Analogs: Comparative Evidence

Antifungal Potency: Dracaenoside F vs. Angudracanoside F

A direct quantitative differentiation of Dracaenoside F from specific analogs (e.g., Dracaenoside A, B, C) in terms of biological activity is not available in current primary literature. High-strength, head-to-head comparative data is limited. The primary verifiable point of differentiation is its unique molecular structure, which is defined by a specific molecular weight, formula, and a topological polar surface area (TPSA) of 197.00 Ų [1], a key descriptor for predicting membrane permeability and bioavailability . These structural features distinguish it from other steroidal saponins with differing glycosylation patterns and aglycones.

Antifungal IC50

Head-to-head

Dracaenoside F 9.5 μg/mL

vs

Angudracanoside F 20.0 μg/mL

Reported antifungal potency context; supports screening.

C. neoformans ATCC 90113, modified NCCLS method.

Evidence Dimension	Structural and Physicochemical Properties
Target Compound Data	Molecular Weight: 738.90 g/mol; TPSA: 197.00 Ų
Comparator Or Baseline	Class-level baseline: Steroidal saponins typically range from 500-1200 g/mol.
Quantified Difference	N/A - This is a characterization of the target compound, not a comparative quantification.
Conditions	Computational prediction (admetSAR 2) and standard chemical characterization [1].

Why This Matters

For procurement, these precise molecular identifiers ensure the correct compound is selected from a library, avoiding misidentification with closely related saponins that may have distinct, uncharacterized biological profiles.

• [1] PlantaeDB. Dracaenoside F. Compound Datasheet. View Source

Computational ADMET Profile vs. Spirostanol Saponins

Dracaenoside F is specifically isolated from Dracaena cochinchinensis . This is a key differentiator from other Dracaena-derived compounds or saponins found in genera like Dioscorea or Solanum. Within the Dracaena genus, a review notes that 94 steroidal saponins have been isolated from the plant material, but only 5, including those with specific structural rearrangements like Dracaenogenin A, are found in the formed resin (Dragon's blood) [1]. This implies Dracaenoside F is a marker for the raw plant material rather than the processed resin, which can be a critical consideration in natural product research.

In Silico ADMET

Class-level inference

Pred. oral bioavail. 0.8571 (85.7%)

Pred. BBB penetration 0.6750 (67.5%)

Predicted exposure-model context; requires validation.

admetSAR 2.0 predictions.

Evidence Dimension	Occurrence and Source Specificity
Target Compound Data	Isolated from Dracaena cochinchinensis.
Comparator Or Baseline	94 total steroidal saponins identified in Dracaena plants vs. only 5 in the induced resin (Dragon's blood) [1].
Quantified Difference	N/A - This is a qualitative difference in occurrence between plant parts or species.
Conditions	Phytochemical isolation and structural elucidation studies [1].

Why This Matters

This information is crucial for researchers focused on the phytochemistry of Dracaena species or those using the compound as a botanical authentication standard, as its presence or absence can indicate the specific source material (fresh stem vs. resin).

• [1] PureOne Bio. Dracaenoside F. Compound Description. View Source

Physicochemical Differentiation vs. Spirostanol Class

Computational prediction of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties provides a basis for comparing Dracaenoside F with other saponin candidates. In silico analysis using admetSAR 2 predicts a Blood-Brain Barrier (BBB) penetration score of 0.6750 and a Human Oral Bioavailability score of 0.8571 for Dracaenoside F [1]. While these are computational estimates and lack experimental validation for Dracaenoside F, they provide a quantifiable, comparable data point against other compounds in a virtual screening or early drug discovery context, where such predicted properties are used to prioritize compounds for further investment.

Physicochemical Descriptors

Class-level inference

Dracaenoside F TPSA 197 Ų / 7 HBD / 13 HBA

vs

Spirostanol class TPSA >180 Ų, variable HBD/HBA

Defines experimental design baseline.

Computed molecular descriptors.

Evidence Dimension	In Silico ADMET Prediction
Target Compound Data	BBB: 0.6750; HOB: 0.8571
Comparator Or Baseline	Internal model threshold (e.g., >0.5 suggests favorable property).
Quantified Difference	N/A - Values are predictive scores.
Conditions	Computational prediction via admetSAR 2 [1].

Why This Matters

For a procurement scientist in early discovery, these ADMET predictions offer a quantifiable, albeit preliminary, basis for differentiating Dracaenoside F from other saponins with less favorable predicted profiles, thereby guiding initial sourcing decisions for hit-to-lead programs.

• [1] PlantaeDB. Dracaenoside F. Compound Datasheet. View Source

Dracaenoside F Research & Application Scenarios

Antifungal Drug Discovery

Dracaenoside F is an appropriate procurement choice for analytical chemistry and quality control (QC) applications, specifically as a reference standard for the authentication and chemical profiling of extracts from Dracaena cochinchinensis. Its value is derived from its specific isolation from this source , allowing researchers to confirm the identity and purity of their own isolated compounds or to standardize plant extracts for subsequent biological assays.

Oral Bioavailability Studies

In targeted metabolomics studies focusing on steroidal saponins, Dracaenoside F serves as a precise calibration standard for Liquid Chromatography-Mass Spectrometry (LC-MS) methods. Its well-defined molecular weight (738.90 g/mol) and formula (C39H62O13) provide a reliable anchor point for quantification and identification of this and structurally related saponins in complex biological matrices.

Chemotaxonomic Marker & Metabolomics

For research groups constructing focused natural product libraries centered on steroidal saponins, Dracaenoside F is a valuable addition due to its unique structural and physicochemical properties, such as its TPSA of 197.00 Ų [1]. Its inclusion helps increase the chemical diversity of the library, a crucial factor in phenotypic screening campaigns aimed at discovering novel bioactive scaffolds.

QSAR & Machine Learning Modeling

Given the limited direct bioactivity data, Dracaenoside F's primary utility in medicinal chemistry may be as a complex starting scaffold for semi-synthetic derivatization. Procurement of a high-purity standard is essential for producing novel analogs with the goal of improving or altering its predicted ADMET properties, such as the in silico oral bioavailability score of 0.8571 , and for generating structure-activity relationship (SAR) data.

Application

Selection Property

Validation Focus

Antifungal screening studies

Reported antifungal activity profile

Cryptococcus neoformans model endpoints

Oral exposure research

Predicted oral bioavailability score

In vivo exposure-model validation

Natural product chemotaxonomy

Unique glycosylation fingerprint

Metabolite identification and quantification

QSAR and in silico modeling

Fixed molecular descriptors (TPSA, HBD, HBA)

Permeability and target prediction models

• [1] PlantaeDB. Dracaenoside F. Compound Datasheet. View Source